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Compound of Interest

Compound Name: Apalutamide D4

Cat. No.: B8117028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical chemistry of Apalutamide-

D4, a deuterated analog of the potent androgen receptor inhibitor, Apalutamide. This document

is intended to serve as a comprehensive resource for researchers and professionals involved

in the development and quality control of this compound.

Certificate of Analysis and Purity
A Certificate of Analysis (CoA) for Apalutamide-D4 provides critical information regarding its

identity, purity, and quality. While specific values may vary between batches and suppliers, a

typical CoA will include the data presented in the tables below. The purity of Apalutamide-D4 is

typically determined by a combination of chromatographic and spectroscopic techniques.

Physicochemical Properties
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Parameter Specification

Appearance White to off-white solid powder[1]

Molecular Formula C₂₁H₁₁D₄F₄N₅O₂S[2]

Molecular Weight 481.46 g/mol [2]

Solubility Soluble in DMSO[1]

Analytical Data
Test Method Specification

Purity (HPLC)

Reverse-Phase High-

Performance Liquid

Chromatography

≥98%[1]

Identity (¹H-NMR)
Nuclear Magnetic Resonance

Spectroscopy
Consistent with structure

Identity (Mass Spec) Mass Spectrometry
Consistent with molecular

weight

Isotopic Purity Mass Spectrometry or NMR ≥98% Deuterium Incorporation

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of Apalutamide-D4. The

following sections outline typical experimental protocols for the key analytical techniques used

to determine the purity and confirm the identity of the compound.

Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Purity Determination
This method is used to separate Apalutamide-D4 from its impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 column, such as an Inertsil ODS-3 (250 x 4.6 mm, 5µm), is commonly used.
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Mobile Phase: A gradient elution is often employed. For example, a mixture of an aqueous

buffer (e.g., Ammonium phosphate buffer) and an organic solvent (e.g., Acetonitrile).

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 243 nm or 270 nm.

Sample Preparation: A stock solution of Apalutamide-D4 is prepared in a suitable solvent,

such as acetonitrile, and then diluted to an appropriate concentration with the mobile phase.

Analysis: The sample is injected into the HPLC system, and the peak area of Apalutamide-

D4 is compared to the total area of all peaks to determine the purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is essential for confirming the chemical structure of Apalutamide-D4 and

determining the positions of the deuterium labels.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The Apalutamide-D4 sample is dissolved in a suitable deuterated

solvent (e.g., DMSO-d₆).

¹H-NMR: The ¹H-NMR spectrum is acquired to confirm the absence of protons at the

deuterated positions. The remaining proton signals should be consistent with the non-

deuterated parts of the molecule.

¹³C-NMR: The ¹³C-NMR spectrum provides information about the carbon skeleton of the

molecule.

²H-NMR (Deuterium NMR): This technique can be used to directly observe the deuterium

signals, confirming the sites of deuteration.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Apalutamide-D4 and to assess

its isotopic purity.
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Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to a liquid chromatograph (LC-MS).

Ionization Source: Electrospray ionization (ESI) in positive mode is commonly used.

Sample Preparation: The sample is prepared as for HPLC analysis.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion of

Apalutamide-D4. The mass-to-charge ratio (m/z) should be consistent with the calculated

molecular weight. The isotopic distribution of the molecular ion peak can be analyzed to

determine the level of deuterium incorporation.

Signaling Pathway and Experimental Workflow
Diagrams
Visual representations of the biological context and analytical procedures are provided below.
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Figure 1. Mechanism of Action of Apalutamide
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Apalutamide is a nonsteroidal antiandrogen that functions as a potent antagonist of the

androgen receptor (AR). It competitively inhibits the binding of androgens, such as

testosterone, to the AR in the cytoplasm. This action prevents the subsequent translocation of

the activated AR complex into the nucleus, thereby inhibiting its binding to androgen response

elements on the DNA. The ultimate result is the suppression of androgen-driven gene

transcription, which is crucial for the growth and proliferation of prostate cancer cells.
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Figure 2. Analytical Workflow for Apalutamide-D4

The analytical workflow for Apalutamide-D4 begins with sample preparation, followed by

analysis using orthogonal analytical techniques. RP-HPLC is the primary method for

determining purity, while NMR and Mass Spectrometry are used to confirm the structure and

identity, including isotopic purity. The data from these analyses are compiled into the Certificate

of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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